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Cat. No.: B052636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a technical overview of the physicochemical properties of 1-Iodo-
2,3,4-trimethoxybenzene, with a primary focus on its boiling point. Due to the limited

availability of experimental data for this specific isomer, this paper compiles information on

related isomers and precursors to offer a comparative analysis. Furthermore, it details relevant

experimental protocols for synthesis and boiling point determination, providing a practical guide

for researchers working with substituted iodobenzenes.

Introduction to Substituted Iodobenzenes
Iodinated aromatic compounds, such as 1-Iodo-2,3,4-trimethoxybenzene, are valuable

intermediates in organic synthesis. The presence of an iodine atom provides a reactive site for

various cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), making these compounds

crucial building blocks in the synthesis of complex molecules, including pharmaceuticals and

materials. The methoxy substituents on the benzene ring influence the compound's reactivity,

solubility, and physical properties. An accurate understanding of these properties, particularly

the boiling point, is essential for purification, reaction condition optimization, and safety.

Physicochemical Data of 1-Iodo-2,3,4-
trimethoxybenzene and Related Isomers
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Direct experimental data for the boiling point of 1-Iodo-2,3,4-trimethoxybenzene is not readily

available in published literature. However, data for positional isomers and related compounds

can provide valuable estimates. Constitutional isomers, which have the same molecular

formula but different connectivity, typically exhibit distinct physical properties.

The table below summarizes available data for isomers of iodotrimethoxybenzene and a

related dimethoxy-analogue.

Compound
Name

Molecular
Formula

CAS
Number

Boiling
Point (°C)

Pressure
(Torr)

Data Type

5-Iodo-1,2,3-

trimethoxybe

nzene

C₉H₁₁IO₃ 25245-29-8 312.6 ± 42.0 760
Predicted[1]

[2]

1-Iodo-2,3-

dimethoxybe

nzene

C₈H₉IO₂ 25245-33-4 124 - 125 4
Experimental[

3][4]

Note: The predicted boiling point for 5-Iodo-1,2,3-trimethoxybenzene is calculated and has a

significant margin of error. The experimental value for 1-Iodo-2,3-dimethoxybenzene is

provided at reduced pressure.

Experimental Protocols
Synthesis of 1-Iodo-2,3,4-trimethoxybenzene
A method for the preparation of 2,3,4-trimethoxyiodobenzene has been described in the

literature. This protocol details the direct iodination of 1,2,3-trimethoxybenzene.

Materials:

1,2,3-trimethoxybenzene (0.5 mmol)

Iodine (I₂) (0.3 mmol)

Nitrogen dioxide (NO₂) (1.35 mL at normal pressure and temperature)
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Acetonitrile (1.5 mL)

Procedure:[5]

To a reaction vessel, add 0.5 mmol of 1,2,3-trimethoxybenzene, 0.3 mmol of I₂, and 1.5 mL

of acetonitrile in sequence.

Introduce 1.35 mL of NO₂ (at normal pressure and temperature) into the vessel.

Seal the reaction vessel, ensuring air is present inside.

Place the vessel in an oil bath preheated to 120°C.

Maintain the reaction at 120°C with magnetic stirring for 12 hours.

After the reaction is complete, cool the system to room temperature.

The resulting mixture is then purified by column chromatography to isolate the 1-Iodo-2,3,4-
trimethoxybenzene product. The structure of the product is typically confirmed using ¹H-

NMR and GC-MS.[5]

Determination of Boiling Point
For novel or uncharacterized compounds like 1-Iodo-2,3,4-trimethoxybenzene, a standard

experimental method is required to determine the boiling point. The Thiele tube method is a

common and efficient technique that requires a small amount of sample.[3]

Materials:

Sample of the organic liquid

Thiele tube

High-boiling point mineral oil (e.g., paraffin oil)

Thermometer (calibrated)

Small test tube (e.g., fusion tube)
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Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (e.g., Bunsen burner)

Procedure:[3][6][7]

Fill the small test tube with the liquid sample to a depth of about 1-2 cm.

Place the capillary tube, with its sealed end pointing upwards, into the test tube containing

the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the thermometer assembly into the Thiele tube, making sure the sample is immersed

in the oil bath.

Gently heat the side arm of the Thiele tube. The shape of the tube promotes oil circulation,

ensuring uniform heating.

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end

of the capillary tube. This indicates the liquid's vapor pressure has exceeded the external

pressure.

Turn off the heat and allow the apparatus to cool slowly.

The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn

back into the capillary tube, record the temperature. This temperature is the boiling point of

the liquid, as it is the point where the external pressure equals the vapor pressure of the

liquid.[3][6]

It is crucial to also record the atmospheric pressure at the time of the experiment, as boiling

point is pressure-dependent.[8]
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Visualized Workflow
The following diagram illustrates the logical workflow for the experimental characterization of a

novel synthesized compound, focusing on purification and boiling point determination.

Caption: Workflow for Synthesis, Purification, and Boiling Point Determination.

Conclusion
While the exact experimental boiling point of 1-Iodo-2,3,4-trimethoxybenzene remains un-

documented in the reviewed literature, this guide provides essential context through data from

related compounds. The detailed protocols for its synthesis and for the experimental

determination of its boiling point offer a practical framework for researchers. This information is

critical for the safe handling, purification, and utilization of this compound as an intermediate in

advanced organic synthesis. It is recommended that experimental determination be carried out

to ascertain the precise value for this specific isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Whitepaper: Physicochemical Properties of 1-
Iodo-2,3,4-trimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052636#1-iodo-2-3-4-trimethoxybenzene-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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